Cas no 104196-89-6 (1H-Indole, 2-tridecyl-)

• Product Name: 1H-Indole, 2-tridecyl-
• CAS No: 104196-89-6
• MF: C₂₁H₃₃N
• MW: 299.493426084518
• CID: 1141704
• Update Time: 2024-07-27

1H-Indole, 2-tridecyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 2-tridecyl-

• Inchi： 1S/C21H33N/c1-2-3-4-5-6-7-8-9-10-11-12-16-20-18-19-15-13-14-17-21(19)22-20/h13-15,17-18,22H,2-12,16H2,1H3
• InChI Key： OMNCMGPRTZODBO-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)C=C1CCCCCCCCCCCCC

Computed Properties

• Exact Mass: 298.25366

Experimental Properties

• Density: 0.946±0.06 g/cm3(Predicted)
• Melting Point: 69.5-70.0 °C
• Boiling Point: 436.7±14.0 °C(Predicted)
• PSA: 12.89
• pka: 17.58±0.30(Predicted)